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Compound of Interest

Compound Name: 6-Heptyn-1-ol

Cat. No.: B114416 Get Quote

Essential Safety and Handling Guide for 6-
Heptyn-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Heptyn-1-ol in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Key Safety and Physical Data
A summary of critical safety and physical properties of 6-Heptyn-1-ol is presented below for

quick reference.
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Property Value

CAS Number 63478-76-2

Molecular Formula C₇H₁₂O

Molecular Weight 112.17 g/mol

Appearance Colorless to light orange to yellow clear liquid

Boiling Point 174.3 °C at 760 mmHg[1]

Flash Point 92.8 °C[1][2] or 93 °C

Density 0.894 g/cm³[1][2]

Solubility
Soluble in chloroform, dichloromethane, and

methanol. Slightly soluble in water.[2]

GHS Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[3]

Operational Plan: Safe Handling of 6-Heptyn-1-ol
A systematic approach to handling 6-Heptyn-1-ol is essential to mitigate risks. The following

workflow outlines the necessary steps from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Transfer and Use

Avoid Ignition SourcesCollect Waste in Labeled, Compatible Container

Decontaminate Work Area

Properly Remove and Dispose of PPE

Wash Hands Thoroughly

Store Waste in Designated Area

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Heptyn-1-ol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b114416?utm_src=pdf-body-img
https://www.benchchem.com/product/b114416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Step-by-Step Guidance
1. Engineering Controls:

All work with 6-Heptyn-1-ol should be conducted in a properly functioning chemical fume

hood to minimize inhalation exposure.[4]

Ensure an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield when handling

larger quantities or when there is a splash hazard.[4]

Skin Protection: A flame-resistant lab coat worn over long-sleeved clothing and closed-toe

shoes are mandatory.

Hand Protection: Wear nitrile or neoprene gloves. For prolonged contact or handling larger

volumes, consider double-gloving or using thicker, chemical-resistant gloves.[5][6][7]

Regularly inspect gloves for any signs of degradation or puncture.

3. Handling Procedures:

Before use, visually inspect the container for any damage or leaks.

When transferring the liquid, do so carefully to avoid splashing.

Keep the container tightly sealed when not in use.[4]

Avoid contact with incompatible materials and sources of ignition such as open flames, hot

surfaces, and sparks.[8]

Do not eat, drink, or smoke in the handling area.[4]

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]
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Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation develops.[4]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Spills: In case of a small spill, absorb with an inert material such as vermiculite, sand, or

earth and place in a suitable container for disposal.[4] For larger spills, evacuate the area

and follow institutional emergency procedures.

Disposal Plan
Proper disposal of 6-Heptyn-1-ol and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 6-Heptyn-1-ol, including unused product, reaction byproducts,

and contaminated materials (e.g., gloves, absorbent pads), in a designated, compatible, and

clearly labeled hazardous waste container.

The container should be kept tightly closed and stored in a well-ventilated, designated waste

accumulation area.

2. Disposal Method:

Disposal must be conducted through your institution's hazardous waste management

program.

Options for disposal may include incineration in a licensed facility or recycling/reclamation if

the material is uncontaminated and suitable.[4]

Do not dispose of 6-Heptyn-1-ol down the drain or in regular trash.[4]
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By adhering to these safety and handling protocols, researchers can confidently and safely

work with 6-Heptyn-1-ol, contributing to a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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